Cas no 2089540-51-0 (2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid)

• Product Name: 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid
• CAS No: 2089540-51-0
• MF: C₈H₁₀F₂N₂O₃
• MW: 220.173408985138
• CID: 5248251
• Update Time: 2025-10-31

2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• α-Diazo-4,4-difluoro-1-hydroxycyclohexaneacetic acid (ACI)
• Cyclohexaneacetic acid, α-diazo-4,4-difluoro-1-hydroxy- (ACI)
• 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid

• Inchi： 1S/C8H10F2N2O3/c9-8(10)3-1-7(15,2-4-8)5(12-11)6(13)14/h15H,1-4H2,(H,13,14)
• InChI Key： DDBWDEXAZUYPJS-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=C(C1(CCC(F)(F)CC1)O)C(O)=O

Additional information on 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid

Introduction to 2-Diazo-2-(4,4-Difluoro-1-Hydroxycyclohexyl)Acetic Acid (CAS No. 2089540-51-0)

2-Diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2089540-51-0, features a highly reactive diazo group coupled with a fluorinated cyclohexyl moiety, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both fluorine atoms and a hydroxyl group introduces intriguing electronic and steric properties, which are pivotal in modulating its reactivity and biological activity.

The compound’s structure is characterized by a central acetic acid derivative, where the diazo functional group is strategically positioned at the alpha carbon. This arrangement allows for facile participation in various organic transformations, including nucleophilic additions and decarboxylation reactions, which are fundamental in constructing more complex molecular architectures. The 4,4-difluoro-1-hydroxycyclohexyl side chain further enhances its utility by providing steric hindrance and electronic modulation, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

In recent years, there has been growing interest in leveraging fluorinated compounds in drug discovery due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules has been well-documented to enhance their pharmacological properties. Specifically, the difluoro-substituted cyclohexyl group in 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid contributes to increased lipophilicity and resistance to enzymatic degradation, making it an attractive scaffold for designing long-acting drugs.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. The diazo group is a well-known precursor for generating carbon-centered radicals through thermal or photochemical activation. These radicals can undergo highly regioselective additions to unsaturated substrates, enabling the construction of complex cyclic systems or acyclic alkenes with precise stereochemistry. This capability is particularly valuable in medicinal chemistry, where the three-dimensional arrangement of atoms often dictates a molecule’s efficacy.

Recent advancements in synthetic methodologies have highlighted the utility of fluorinated diazo compounds in generating enantiomerically pure intermediates. The fluorine atoms in the cyclohexyl ring not only influence electronic effects but also serve as handles for further functionalization via cross-coupling reactions or metal-catalyzed transformations. Such strategies have been employed to develop novel antiviral and anticancer agents, where precise control over stereochemistry is paramount.

The hydroxyl group attached to the cyclohexane ring introduces another layer of reactivity, allowing for derivatization into esters, ethers, or other oxygen-containing functionalities. This flexibility makes 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid a valuable building block for synthesizing a wide range of pharmacophores. For instance, researchers have explored its use in generating protease inhibitors by incorporating it into peptidomimetic scaffolds that mimic natural substrates but exhibit enhanced stability and binding affinity.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The unique structural features of 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid make it an ideal candidate for virtual screening against large databases of biological targets. Its fluorinated backbone and reactive diazo group suggest potential interactions with enzymes or receptors involved in critical disease pathways.

One notable area where this compound has shown promise is in the development of radiolabeled probes for diagnostic imaging. The combination of a stable fluorine atom and a reactive diazo group allows for facile incorporation into molecules designed for positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. Such probes are invaluable tools for visualizing disease processes in real-time, enabling clinicians to make more informed treatment decisions.

The synthesis of 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid presents both challenges and opportunities for synthetic chemists. While the diazo group requires careful handling due to its sensitivity to moisture and heat, modern techniques such as low-temperature reactions or protective group strategies have made its manipulation more accessible than ever before. Additionally, the presence of multiple functional groups necessitates meticulous optimization of reaction conditions to ensure high yields and purity.

The growing body of literature on fluorinated heterocycles underscores the importance of compounds like 2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid in advancing pharmaceutical research. Studies have demonstrated that fluorine substitution can alter electronic distributions within molecules, leading to improved interactions with biological targets. Furthermore, the ability to introduce fluorine atoms at specific positions allows for fine-tuning of physicochemical properties such as solubility and permeability across biological membranes.

In conclusion,2-diazo-2-(4,4-difluoro-1-hydroxycyclohexyl)acetic acid (CAS No. 2089540-51-0) represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of reactivity and functionalization potential positions it as a cornerstone intermediate in modern drug discovery efforts. As research continues to uncover new applications for fluorinated compounds, this compound will undoubtedly play an increasingly significant role in shaping the future of medicinal chemistry.